Cas no 1449136-32-6 (3-Morpholinecarboxylic acid, 4-formyl-)

• Product Name: 3-Morpholinecarboxylic acid, 4-formyl-
• CAS No: 1449136-32-6
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 2114431
• Update Time: 2025-11-02

3-Morpholinecarboxylic acid, 4-formyl- Chemical and Physical Properties

Names and Identifiers

• 4-formyl-3-Morpholinecarboxylic acid
• 3-Morpholinecarboxylic acid, 4-formyl-
• SBWHBZQGSQULRI-UHFFFAOYSA-N
• 4-formylmorpholine-3-carboxylic acid
• 4-Formyl-morpholine-3-carboxylic acid

• Inchi： 1S/C6H9NO4/c8-4-7-1-2-11-3-5(7)6(9)10/h4-5H,1-3H2,(H,9,10)
• InChI Key： SBWHBZQGSQULRI-UHFFFAOYSA-N
• SMILES： O1CCN(C=O)C(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Topological Polar Surface Area: 66.8

Additional information on 3-Morpholinecarboxylic acid, 4-formyl-

Introduction to 3-Morpholinecarboxylic acid, 4-formyl- (CAS No. 1449136-32-6): Applications and Recent Research Developments

3-Morpholinecarboxylic acid, 4-formyl- (CAS No. 1449136-32-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework featuring a morpholine ring linked to a formyl group, exhibits versatile reactivity that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both the morpholine and formyl functional groups imparts distinct chemical properties, enabling its utility in diverse synthetic pathways.

The morpholine moiety is a six-membered heterocyclic ring containing an oxygen atom and two nitrogen atoms, which is known for its stability and ability to participate in hydrogen bonding interactions. This structural feature enhances the solubility and bioavailability of compounds incorporating morpholine, making it a preferred scaffold in drug design. On the other hand, the formyl group (-CHO) serves as a highly reactive aldehyde functionality, facilitating condensation reactions such as Schiff base formation and Michael additions. These reactivities are crucial for constructing more complex molecular architectures, including peptidomimetics and heterocyclic derivatives.

In recent years, 3-Morpholinecarboxylic acid, 4-formyl- has been explored in the development of novel therapeutic agents targeting various diseases. One notable area of research involves its application in the synthesis of kinase inhibitors, which are essential in treating cancers and inflammatory disorders. The morpholine ring can be strategically incorporated into kinase inhibitors to improve binding affinity and selectivity by optimizing hydrogen bonding interactions with key residues in the ATP-binding pocket. Additionally, the formyl group provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of these inhibitors.

Another emerging field where 3-Morpholinecarboxylic acid, 4-formyl- has shown promise is in the development of antiviral agents. The structural features of this compound make it an excellent candidate for designing molecules that can inhibit viral proteases or integrases. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain RNA viruses by mimicking natural substrates or interfering with critical enzymatic steps in the viral life cycle. The versatility of the formyl group allows for easy modification to enhance potency and reduce off-target effects, making this compound a valuable building block for antiviral drug discovery.

The compound has also been investigated in the context of central nervous system (CNS) drugs. The morpholine scaffold is known to enhance blood-brain barrier penetration, which is crucial for developing effective treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have synthesized analogs of 3-Morpholinecarboxylic acid, 4-formyl- that act as modulators of neurotransmitter receptors or transporters. These derivatives have shown potential in preclinical studies by improving cognitive function and reducing neuroinflammation without significant side effects.

In synthetic chemistry, 3-Morpholinecarboxylic acid, 4-formyl- serves as a versatile intermediate for constructing complex heterocyclic frameworks. Its reactivity allows for facile functionalization at multiple sites, enabling the synthesis of diverse libraries of compounds for high-throughput screening. Advanced techniques such as flow chemistry have been employed to optimize reactions involving this compound, improving yield and scalability while minimizing waste generation. These innovations align with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

Recent advancements in computational chemistry have further enhanced the utility of 3-Morpholinecarboxylic acid, 4-formyl- by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. By leveraging machine learning algorithms trained on large datasets of known bioactive compounds, scientists can accelerate the discovery process and identify novel derivatives with enhanced therapeutic potential.

The future prospects for 3-Morpholinecarboxylic acid, 4-formyl- are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations such as biocatalysis and green chemistry are expected to play a significant role in developing environmentally friendly synthetic routes for this compound. Additionally, interdisciplinary collaborations between organic chemists, medicinal chemists, and biologists will continue to drive new insights into its biological activities and therapeutic applications.